ethyl 1-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-3-phenyl-1,2,3,4,5,6-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate

• CAS RN: 865656-06-0
• Molecular Formula: C28H28N4O5S
• Molecular Weight: 532.62
• IUPAC Name: ethyl 6-[2-(3,4-dimethylanilino)-2-oxoethyl]-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-11-carboxylate
• InChI: InChI=1S/C28H28N4O5S/c1-4-37-28(36)30-13-12-21-22(15-30)38-26-24(21)25(34)32(20-8-6-5-7-9-20)27(35)31(26)16-23(33)29-19-11-10-17(2)18(3)14-19/h5-11,14H,4,12-13,15-16H2,1-3H3,(H,29,33)
• InChI Key: JGDVZZWZZGJPPR-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=O)N3CC(=O)NC4=CC(=C(C=C4)C)C)C5=CC=CC=C5
• solubility: not available

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine and thiophene rings, followed by the introduction of the various substituents. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of the substituents on the rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and the various substituents. For example, the amino groups might be involved in acid-base reactions, while the carbonyl groups could participate in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents.

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic compounds like this one is an active area of research in chemistry and pharmacology. Future research might focus on synthesizing this compound, studying its properties, and investigating its potential biological activity.